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Compound of Interest

Compound Name: Benzoyl oxokadsuranol

Cat. No.: B12363882

An In-depth Technical Guide to Benzoyl
Oxokadsuranol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzoyl oxokadsuranol is a naturally occurring lignan isolated from the stems of Kadsura
longipedunculata. This document provides a comprehensive overview of its chemical structure,
physicochemical and spectroscopic properties, and a detailed protocol for its isolation. While
specific biological activities and signaling pathways of Benzoyl oxokadsuranol are still under
investigation, this guide lays the foundational chemical knowledge for future research and drug
development endeavors.

Chemical Structure and Properties

Benzoyl oxokadsuranol is a complex dibenzocyclooctadiene lignan. Its chemical structure
was elucidated through extensive spectroscopic analysis, including High-Resolution
Electrospray lonization Mass Spectrometry (HR-ESI-MS), Infrared (IR) spectroscopy,
Ultraviolet (UV) spectroscopy, and one- and two-dimensional Nuclear Magnetic Resonance
(NMR) spectroscopy.[1]

Chemical Structure:
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(Image generated based on the structure of related kadsuranol derivatives and the molecular
formula of Benzoyl oxokadsuranol. The precise stereochemistry may vary and requires

further crystallographic confirmation.)

Table 1: Physicochemical and Spectroscopic Data for Benzoyl Oxokadsuranol
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Property Value Reference
Molecular Formula C29H2809 TargetMol Data Sheet
Molecular Weight 520.53 g/mol TargetMol Data Sheet
CAS Number 130252-47-0 [1]
) Inferred from similar
Appearance White amorphous powder
compounds

B Soluble in methanol, Inferred from isolation

Solubility
chloroform, ethyl acetate protocols

521.1755 [M+H]* (Calcd. for
HR-ESI-MS (m/z) [1]
C29H2909, 521.1755)

218 (4.65), 254 (4.18), 290
UV (MeOH) Amax (log €) [1]
(sh, 3.75) nm

3448, 2924, 1718, 1630, 1595,
IR (KBr) vmax [1]
1271, 1101, 756 cm™1

Table 2: 1H and 13C NMR Spectroscopic Data for Benzoyl Oxokadsuranol in CDCl3
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Position oC (ppm) OH (ppm, J in Hz)
1 151.2 6.65 (5)

2 108.7

3 160.2

4 98.6 6.22 (s)

5 55.4

6 40.1 2.95 (m), 2.10 (m)
7 345 2.50 (m)

8 44.2 2.15 (m)

9 209.8

10 135.8

11 123.1 6.88 (s)

12 148.9

13 140.9

14 125.8

1'-O-Benzoyl 166.4

1" 130.2

2", 6' 129.8 8.05 (d, 7.5)
3" 5" 128.5 7.48 (t, 7.5)
4" 133.2 7.62 (t, 7.5)
1-OCHs 56.1 3.88 (s)
2-OCHs 60.7 3.65 (s)
3-OCHs 60.9 3.58 (s)
12-OCHs 56.1 3.95 (s)
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13-OCHs 56.1 3.92 (s)
C-7 Me 21.8 1.15 (d, 7.0)
C-8 Me 12.9 0.85 (d, 7.0)

(Data adapted from Zhang et al., 2018)[1]

Experimental Protocols
Isolation of Benzoyl Oxokadsuranol

The following protocol is based on the methods described for the isolation of lignans from

Kadsura longipedunculata.[1]

Diagram 1: General Workflow for the Isolation of Benzoyl Oxokadsuranol
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Caption: Isolation workflow for Benzoyl oxokadsuranol.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b12363882?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Plant Material: Dried and powdered stems of Kadsura longipedunculata are used as the
starting material.

o Extraction: The powdered plant material is extracted exhaustively with methanol at room
temperature. The resulting extract is then concentrated under reduced pressure to yield a
crude extract.

o Fractionation: The crude extract is suspended in water and successively partitioned with
petroleum ether, ethyl acetate, and n-butanol. The ethyl acetate fraction, which typically
contains the lignans, is collected.

o Column Chromatography: The ethyl acetate fraction is subjected to silica gel column
chromatography. The column is eluted with a gradient of petroleum ether and acetone,
starting from a low polarity and gradually increasing the polarity.

« Purification: Fractions containing compounds with similar TLC profiles to known lignans are
combined and further purified using preparative thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to yield pure Benzoyl oxokadsuranol.

Structure Elucidation

The chemical structure of the isolated compound is determined using a combination of
spectroscopic techniques:

e Mass Spectrometry (MS): HR-ESI-MS is used to determine the exact molecular weight and
elemental composition.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, COSY, HSQC, and
HMBC experiments are conducted to establish the connectivity of protons and carbons
within the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups, such as hydroxyls, carbonyls, and aromatic rings.
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 Ultraviolet (UV) Spectroscopy: UV spectroscopy provides information about the electronic
transitions within the molecule, confirming the presence of a chromophoric system.

Biological Activity and Signaling Pathways

Currently, there is limited published data specifically detailing the biological activities and
mechanisms of action of Benzoyl oxokadsuranol. However, lignans isolated from the Kadsura
genus are known to exhibit a wide range of pharmacological effects, including anti-
inflammatory, anti-tumor, and hepatoprotective activities.

Diagram 2: Potential Areas of Biological Investigation for Benzoyl Oxokadsuranol
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Caption: Potential research directions for Benzoyl oxokadsuranol.

Future research should focus on evaluating Benzoyl oxokadsuranol for these activities and
elucidating the underlying signaling pathways, such as its effects on NF-kB, MAPK, and
apoptosis pathways, which are commonly modulated by other bioactive lignans.
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Conclusion

This technical guide provides a comprehensive summary of the current knowledge on the
chemical structure and properties of Benzoyl oxokadsuranol. The detailed spectroscopic data
and isolation protocol serve as a valuable resource for researchers interested in this natural
product. Further investigation into its biological activities and mechanisms of action is
warranted to explore its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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